Enduracidin A: A Technical Guide to its Discovery, Mechanism, and Analysis
Enduracidin A: A Technical Guide to its Discovery, Mechanism, and Analysis
For Researchers, Scientists, and Drug Development Professionals
Introduction
Enduracidin A, a potent lipodepsipeptide antibiotic, was first isolated from the fermentation broth of Streptomyces fungicidicus B-5477, a soil bacterium discovered in Nishinomiya, Japan.[1] This comprehensive technical guide provides an in-depth overview of Enduracidin A, from its discovery and biosynthesis to its mechanism of action and the experimental methodologies used for its study. This document is intended to serve as a valuable resource for researchers and professionals involved in antibiotic discovery and development.
Discovery and Structure
Enduracidin A and its close analog Enduracidin B are cyclic depsipeptides composed of 17 amino acids, with a distinguishing lipid tail.[1][2] The structure of Enduracidin A was elucidated through a combination of chemical degradation, amino acid analysis, and spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy and mass spectrometry.[1][3][4] The molecule contains several non-proteinogenic amino acids, such as enduracididine (B8820190) (End), 4-hydroxyphenylglycine (Hpg), and citrulline (Cit), which contribute to its unique structure and biological activity.[2]
Table 1: Physicochemical Properties of Enduracidin A
| Property | Value | Reference |
| Molecular Formula | C107H138Cl2N26O31 | PubChem CID: 56842192 |
| Average Molecular Weight | 2357.3 g/mol | PubChem CID: 56842192 |
| Appearance | White crystalline powder | [5] |
| Solubility | Soluble in acidic water, methanol (B129727), ethanol, and aqueous acetone. Insoluble in neutral or alkaline water, acetone, ethyl acetate, chloroform, and benzene. | [5] |
Biosynthesis of Enduracidin A
Enduracidin A is synthesized by a multi-modular non-ribosomal peptide synthetase (NRPS) system encoded by a large gene cluster in Streptomyces fungicidicus.[6][7] The biosynthetic gene cluster spans approximately 84 kb and contains 25 open reading frames (ORFs).[6] The NRPS machinery is organized into modules, each responsible for the activation and incorporation of a specific amino acid into the growing peptide chain. The biosynthesis begins with the attachment of a fatty acid side chain, followed by the sequential addition of the 17 amino acids. The final steps involve cyclization and release of the mature lipodepsipeptide.
Caption: Simplified workflow of Enduracidin A biosynthesis by the NRPS machinery.
Mechanism of Action
Enduracidin A exerts its potent bactericidal activity by inhibiting the biosynthesis of the bacterial cell wall.[8] Specifically, it targets the transglycosylation step of peptidoglycan synthesis by binding to Lipid II, a crucial precursor molecule.[8] This binding sequesters Lipid II and prevents its utilization by penicillin-binding proteins (PBPs), thereby halting the extension of the peptidoglycan chains and leading to cell lysis. This mechanism is distinct from that of beta-lactam antibiotics, which directly inhibit PBPs.
Caption: Mechanism of action of Enduracidin A, showing the inhibition of peptidoglycan synthesis.
Antimicrobial Activity
Enduracidin A is highly active against a broad range of Gram-positive bacteria, including clinically important pathogens such as Staphylococcus aureus, Streptococcus pyogenes, and Clostridium perfringens.[8] Notably, it retains its potency against many antibiotic-resistant strains, including methicillin-resistant Staphylococcus aureus (MRSA). It exhibits no cross-resistance with other classes of antibiotics.[8]
Table 2: In Vitro Antimicrobial Activity of Enduracidin A
| Organism | Strain | MIC (µg/mL) | Reference |
| Staphylococcus aureus | Smith | 0.1 | [9] |
| Staphylococcus aureus | Terajima | 0.2 | [9] |
| Streptococcus pyogenes | S-8 | 0.05 | [9] |
| Bacillus subtilis | ATCC 6633 | 0.1 | [9] |
| Clostridium perfringens | PB6K | 0.05 | [9] |
Table 3: In Vivo Efficacy of Enduracidin A in Mice
| Infection Model | Pathogen | Treatment Route | ED50 (mg/kg) | Reference |
| Systemic infection | Staphylococcus aureus Smith | Subcutaneous | 3.2 | [9] |
| Systemic infection | Staphylococcus aureus Smith | Intraperitoneal | 1.98 | [9] |
| Systemic infection | Streptococcus pyogenes S-8 | Subcutaneous | 0.84 | [9] |
Experimental Protocols
Fermentation and Production of Enduracidin A
Streptomyces fungicidicus is cultured in a suitable fermentation medium to produce Enduracidin A. A typical production medium consists of a carbon source (e.g., glucose, starch), a nitrogen source (e.g., soybean meal, peptone), and mineral salts. The fermentation is carried out under aerobic conditions at a controlled temperature (typically 28-30°C) and pH for several days. An industrial mutant strain has been developed that shows a 10-fold increase in enduracidin production compared to the wild-type ATCC 21013 strain.[10]
Caption: General workflow for the production and isolation of Enduracidin A.
Isolation and Purification
A general procedure for the isolation and purification of Enduracidin A from the fermentation broth is as follows:
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Extraction: The fermentation broth is acidified to pH 3.0 and the mycelium is separated by filtration. The active compound is extracted from both the mycelial cake and the filtrate using a suitable organic solvent, such as n-butanol.
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Concentration: The butanol extract is concentrated under reduced pressure.
-
Chromatography: The crude extract is subjected to a series of chromatographic steps for purification. This may include:
-
Adsorption Chromatography: Using a column of activated carbon or alumina.
-
Ion-Exchange Chromatography: Utilizing a cation-exchange resin.
-
Partition Chromatography: Employing a support such as Sephadex.
-
-
Crystallization: The purified Enduracidin A is crystallized from a suitable solvent system, such as aqueous methanol or ethanol.
Structure Elucidation
The structure of Enduracidin A was determined using a combination of the following techniques:
-
Amino Acid Analysis: Acid hydrolysis of the antibiotic followed by identification and quantification of the constituent amino acids using an amino acid analyzer.
-
Mass Spectrometry (MS): To determine the molecular weight and obtain fragmentation patterns for sequencing.
-
Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments are used to determine the connectivity of atoms and the stereochemistry of the molecule.[3]
Bioassays
The MIC of Enduracidin A against various bacterial strains is typically determined using the agar (B569324) dilution method.
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Preparation of Antibiotic Plates: A series of agar plates containing two-fold serial dilutions of Enduracidin A are prepared.
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Inoculum Preparation: The bacterial strains to be tested are grown in a suitable broth to a standardized turbidity (e.g., 0.5 McFarland standard).
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Inoculation: A standardized volume of each bacterial suspension is spotted onto the surface of the antibiotic-containing agar plates.
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Incubation: The plates are incubated at 37°C for 18-24 hours.
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Reading: The MIC is recorded as the lowest concentration of the antibiotic that completely inhibits the visible growth of the organism.[8]
The protective effect of Enduracidin A against systemic bacterial infections is evaluated in a mouse model.
-
Infection: Mice are infected intraperitoneally or intravenously with a lethal dose of the test pathogen (e.g., Staphylococcus aureus).
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Treatment: At a specified time post-infection, groups of mice are treated with varying doses of Enduracidin A, typically administered subcutaneously or intraperitoneally.
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Observation: The mice are observed for a set period (e.g., 7 days), and the number of survivors in each group is recorded.
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Calculation of ED50: The 50% effective dose (ED50), the dose that protects 50% of the infected animals, is calculated using a statistical method such as the Probit method.[11]
Conclusion
Enduracidin A remains a promising antibiotic with a potent and specific mechanism of action against Gram-positive bacteria. Its complex structure, non-ribosomal biosynthetic pathway, and unique mode of action make it a subject of continued interest for both fundamental research and potential therapeutic applications. The detailed methodologies and data presented in this guide provide a solid foundation for further investigation and development of this important natural product.
References
- 1. Enduracididine, a rare amino acid component of peptide antibiotics: Natural products and synthesis - PMC [pmc.ncbi.nlm.nih.gov]
- 2. pubs.acs.org [pubs.acs.org]
- 3. Structure elucidation and 3D solution conformation of the antibiotic enduracidin determined by NMR spectroscopy and molecular dynamics - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Enduracidin, a new antibiotic. V. Structures of new basic amino acids, enduracididine and alloenduracididine - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. Antibacterial Action of Structurally Diverse Cationic Peptides on Gram-Positive Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
- 6. The enduracidin biosynthetic gene cluster from Streptomyces fungicidicus - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. researchgate.net [researchgate.net]
- 8. researchgate.net [researchgate.net]
- 9. Enduracidin, a new antibiotic. 3. In vitro and in vivo antimicrobial activity - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. ir.library.oregonstate.edu [ir.library.oregonstate.edu]
- 11. scispace.com [scispace.com]
